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Compound of Interest

Compound Name: 4-Acetamidobenzenesulfonamide

Cat. No.: B121751

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Acetamidobenzenesulfonamide, a primary sulfonamide, is a well-characterized inhibitor of
carbonic anhydrases (CAs). CAs are a family of ubiquitous metalloenzymes that catalyze the
reversible hydration of carbon dioxide to bicarbonate and a proton.[1][2] These enzymes play a
crucial role in a variety of physiological processes, including pH homeostasis, CO2 transport,
electrolyte secretion, and biosynthesis.[1][2] The involvement of various CA isoforms in
pathological conditions such as glaucoma, epilepsy, and cancer has established them as
significant therapeutic targets. 4-Acetamidobenzenesulfonamide serves as a valuable tool for
studying the physiological and pathological roles of CAs and as a reference compound in the
development of novel, isoform-selective CA inhibitors.

Data Presentation: Inhibitory Activity of 4-
Acetamidobenzenesulfonamide and Related
Sulfonamides

The inhibitory potency of 4-Acetamidobenzenesulfonamide and the parent compound
sulfanilamide against several human carbonic anhydrase (hCA) isoforms is summarized below.
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The data is presented as inhibition constants (Ki), where a lower value indicates a stronger
inhibitory activity.

hCAl (Kiin hCA Il (Kiin hCA IX (Kiin hCA XIll (Ki in
Compound

nM) nM) nM) nM)
4-
Acetamidobenze - 246 135 49
nesulfonamide
Sulfanilamide 250 12 25 5.7

Note: Data for 4-Acetamidobenzenesulfonamide is from a single source and may not be
comprehensive across all isoforms. Data for sulfanilamide is provided for comparative
purposes. The inhibitory profile can vary depending on the assay conditions.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the role of carbonic anhydrase in physiological signaling and a
general workflow for evaluating 4-Acetamidobenzenesulfonamide as a CA inhibitor.
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Carbonic Anhydrase in Cellular pH Regulation

CO2 + H20 4-Acetamidobenzenesulfonamide
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Intracellular pH Regulation

B-catenin Signaling
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Experimental Workflow for CA Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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